1-[(3-Methylpyridin-2-yl)oxy]-3-[(propan-2-yl)amino]propan-2-ol

• CAS No.: 54126-82-8
• Molecular Formula: C12H20N2O2
• Molecular Weight: 224.30 g/mol
• IUPAC Name: 1-(3-methylpyridin-2-yl)oxy-3-(propan-2-ylamino)propan-2-ol
• InChI: InChI=1S/C12H20N2O2/c1-9(2)14-7-11(15)8-16-12-10(3)5-4-6-13-12/h4-6,9,11,14-15H,7-8H2,1-3H3
• InChI Key: QDQHLPHXEYXJKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)OCC(CNC(C)C)O

Description

1-[(3-Methylpyridin-2-yl)oxy]-3-[(propan-2-yl)amino]propan-2-ol is a useful research compound. Its molecular formula is C12H20N2O2 and its molecular weight is 224.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4 ml of a 2 N solution of hydrogen chloride in methanol are added to a solution of 3.6 g of 2-(3'-amino-2'-hydroxy-propoxy)-3-methyl-pyridine and 1.5 g of sodium cyanoborohydride in 70 ml of methanol and 12 ml of acetone are added dropwise over the course of approx. 30 minutes, whilst stirring. The reaction mixture is stirred overnight at room temperature and is then evaporated in vacuo and the residue is acidified with 2 N hydrochloric acid. The aqueous solution is extracted once by shaking with 30 ml of ether. The hydrochloric acid phase is separated off and rendered alkaline with concentrated sodium hydroxide solution. 2-(2'-Hydroxy-3'-isopropylamino-propoxy)-3-methyl-pyridine is isolated by extraction with ethyl acetate and is identical with the material described in Example 21.